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Compound Name: 1,3-Dinitropyrene

Cat. No.: B1214572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

1,3-Dinitropyrene is a nitrated polycyclic aromatic hydrocarbon (nitro-PAH) that is formed

during the nitration of pyrene.[1][2] It is not produced commercially and its use is primarily

confined to laboratory applications.[2] This compound is a known environmental contaminant,

detected in diesel and gasoline engine exhaust, as well as emissions from kerosene heaters

and gas burners.[1][2] Due to its toxicological profile, stringent safety precautions are

necessary when handling this compound in a research setting.

Section 1: Safety and Hazard Information
1,3-Dinitropyrene is classified as a hazardous substance. The International Agency for

Research on Cancer (IARC) has classified 1,3-Dinitropyrene as Group 2B, possibly

carcinogenic to humans.[2][3] There is sufficient evidence for its carcinogenicity in experimental

animals.[2]

1.1 GHS Hazard Classification:
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
Irritant

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
Irritant

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
Irritant

Carcinogenicity Category 2
H351: Suspected of

causing cancer
Health Hazard

Data sourced from multiple safety data sheets.[3][4][5]

1.2 Toxicological Data Summary:

Endpoint Species
Route of
Administration

Observed
Effects

Reference

Carcinogenicity
Rat (Newborn,

Female CD)

Subcutaneous

injection

Malignant fibrous

histiocytomas at

the injection site

IARC, 1989 (as

cited in[2])

Carcinogenicity
Rat (Weanling,

Female CD)
Oral gavage Leukemia [2]

Mutagenicity
Salmonella

typhimurium
In vitro

Potent mutagen,

induces

frameshift

mutations

[6]

Genotoxicity

Human and other

mammalian cell

lines

In vitro

Chromosomal

aberrations,

micronuclei

induction, DNA

damage

[1][7]
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Section 2: Handling and Personal Protective
Equipment (PPE)
Due to the hazardous nature of 1,3-Dinitropyrene, all handling must be conducted with

appropriate engineering controls and personal protective equipment.

2.1 Engineering Controls:

Fume Hood: All work involving solid 1,3-Dinitropyrene or its solutions must be performed in

a certified chemical fume hood to avoid inhalation of dust or vapors.

Ventilation: The laboratory should be well-ventilated.

2.2 Personal Protective Equipment (PPE):

PPE Type Specification Purpose

Gloves
Nitrile or other chemically

resistant gloves.
To prevent skin contact.[8]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[8]

To protect eyes from dust and

splashes.

Lab Coat A standard laboratory coat. To protect clothing and skin.

Respiratory Protection

A NIOSH/MSHA-approved

respirator with appropriate

cartridges should be worn if

there is a risk of inhalation,

especially when handling the

powder outside of a fume

hood.[8]

To prevent inhalation of the

hazardous substance.

Section 3: Experimental Protocols
The following are general protocols for the safe handling of 1,3-Dinitropyrene in a laboratory

setting. These should be adapted to specific experimental needs while maintaining the core
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safety principles.

3.1 Protocol for Preparation of a Stock Solution:

Preparation: Before starting, ensure the chemical fume hood is clean and operational.

Gather all necessary equipment, including the vial of 1,3-Dinitropyrene, solvent (e.g.,

DMSO[4]), volumetric flasks, and pipettes.

Donning PPE: Put on all required PPE as listed in Section 2.2.

Weighing: Carefully weigh the desired amount of 1,3-Dinitropyrene powder in a tared

container inside the fume hood. Avoid creating dust.

Dissolving: Add the solvent to the container with the 1,3-Dinitropyrene. Gently swirl to

dissolve. 1,3-Dinitropyrene is soluble in DMSO at 2 mg/mL.[4]

Transfer: Transfer the solution to a labeled volumetric flask. Rinse the original container with

additional solvent and add the rinsing to the volumetric flask to ensure a complete transfer.

Final Volume: Add solvent to the mark on the volumetric flask. Cap and invert several times

to ensure the solution is homogeneous.

Storage: Store the stock solution in a tightly sealed, clearly labeled container in a

designated, secure location.

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and dispose of all contaminated materials as hazardous waste.

Doffing PPE: Remove PPE in the correct order to avoid contamination. Wash hands

thoroughly.

3.2 Protocol for Cell Culture Treatment:

Preparation: Work in a sterile biological safety cabinet. Prepare the cell culture plates and

the required dilutions of the 1,3-Dinitropyrene stock solution in cell culture media.

Dilution: In the fume hood, perform serial dilutions of the stock solution with the appropriate

sterile cell culture medium to achieve the desired final concentrations.
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Cell Treatment: Carefully add the diluted 1,3-Dinitropyrene-containing medium to the cell

culture plates.

Incubation: Place the treated cell culture plates in the incubator for the specified time.

Post-Treatment Handling: All subsequent handling of the treated cells and media should be

done with caution, assuming potential residual contamination.

Waste Disposal: All contaminated materials, including pipette tips, culture plates, and media,

must be disposed of as hazardous chemical waste.

Section 4: Emergency Procedures
4.1 First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash the skin with soap and plenty

of water. Remove contaminated clothing. Seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

4.2 Spill and Leak Procedures:

Small Spills:

Evacuate the immediate area.
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Wear appropriate PPE.

Cover the spill with an absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a labeled container for hazardous waste.

Clean the spill area with a suitable solvent.

Large Spills:

Evacuate the laboratory and alert others.

Contact the institution's environmental health and safety department immediately.

Prevent entry into the affected area.

Section 5: Storage and Disposal
5.1 Storage:

Store 1,3-Dinitropyrene in a cool, dry, and well-ventilated area.

Keep the container tightly closed and protected from light.

Store away from incompatible materials.

5.2 Disposal:

All waste containing 1,3-Dinitropyrene, including unused product, contaminated materials,

and experimental waste, must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Section 6: Visualizations
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Caption: General workflow for handling 1,3-Dinitropyrene.
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Caption: Decision-making process for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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